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Compound of Interest

Compound Name:
Alanine, N-(4-chlorophenyl)-2-

methyl-

CAS No.: 17413-86-4

Cat. No.: B3336055

Get Quote

Substance Identification & Chemical Logic
CAS Number: 17413-86-4 IUPAC Name: 2-[(4-chlorophenyl)amino]-2-methylpropanoic acid

Molecular Formula: C₁₀H₁₂ClNO₂ Molecular Weight: 213.66 g/mol [1]

Structural Analysis & Hazard Prediction
To understand the safety profile of this compound, we must analyze its functional moieties. It is

the nitrogen isostere of Clofibric Acid (a lipid-lowering agent metabolite).

Carboxylic Acid Moiety (-COOH): Confers acidity (pKa approx 3.5–4.5). This drives the

requirement for pH-resistant gloves and suggests eye irritation potential (H319).

Aniline Derivative (N-Aryl): The 4-chloroaniline substructure implies potential toxicity. While

the steric bulk of the gem-dimethyl group reduces metabolic availability compared to simple

chloroanilines, potential hepatotoxicity or hematological effects (methemoglobinemia) cannot

be ruled out without specific data.
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Gem-Dimethyl Group: Increases lipophilicity compared to alanine, potentially aiding skin

absorption.

Hazard Identification (GHS Classification)
Note: As a research chemical with limited specific toxicological data, these classifications are

derived from Structure-Activity Relationship (SAR) analysis of close analogs (Clofibric acid, 4-

Chloroaniline).

Signal Word:WARNING

Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) 4 Harmful if swallowed. H302

Skin

Corrosion/Irritation
2 Causes skin irritation. H315

Serious Eye Damage 2A
Causes serious eye

irritation.[2]
H319

STOT - Single

Exposure
3

May cause respiratory

irritation.[2]
H335

Precautionary Logic[2]
P261: Avoid breathing dust.[2][3][4] (The solid acid can sublime or form fine particulates).

P280: Wear protective gloves/eye protection. (Nitrile rubber is preferred due to the

chlorinated aromatic ring).

Composition & Purity Verification
For research applications, impurities often dictate the hazard profile more than the parent

compound.

Common Impurities: 4-Chloroaniline (highly toxic), 2-bromo-2-methylpropanoic acid.

Purity Standard: >98% (HPLC).
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Protocol: Self-Validating Purity Check (HPLC)
Rationale: To ensure safety, one must verify that free 4-chloroaniline is not present, as its

toxicity threshold is significantly lower than the target compound.

Mobile Phase A: 0.1% Formic Acid in Water Mobile Phase B: Acetonitrile Column: C18 Reverse

Phase (e.g., Agilent Zorbax), 3.5 µm, 4.6 x 100 mm. Gradient: 5% B to 95% B over 10 minutes.

Detection: UV @ 254 nm (aromatic ring) and 210 nm (amide/acid).

Validation Step:

Inject a standard of 4-Chloroaniline. Retention time (RT) will be significantly different due to

lack of the carboxylic acid group.

If a peak appears at the 4-Chloroaniline RT in your sample, the SDS requirements for 4-

Chloroaniline (Carcinogen/Toxic) immediately supersede this guide.

Emergency Response & First Aid
Decision Logic Diagram
The following diagram illustrates the critical decision pathways for exposure response,

prioritizing the chemical's specific risks (acidity and chlorination).
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Exposure Incident

Identify Route

Skin Contact
(Acidic/Lipophilic)

Eye Contact
(Corrosive Risk)

Inhalation
(Dust/Aerosol)

1. Brush off dry particles
2. Wash w/ Soap & Water (15m)

3. Avoid Organic Solvents

1. Irrigate Isotonic Saline (15m)
2. Check pH (Target 7.4)

3. Ophthalmology Consult

1. Fresh Air
2. Monitor O2 Saturation
3. Treat Bronchospasm

Medical Review:
Monitor for Methemoglobinemia

(Aniline substructure risk)

Click to download full resolution via product page

Caption: Decision tree for emergency response, highlighting the specific medical monitoring

requirement for aniline-derivative toxicity.

Specific Treatment Protocols
Skin Contact: Do NOT use alcohol or acetone to wash the skin. This compound is lipophilic;

organic solvents will increase transdermal absorption. Use lipophilic surfactants (soap) and

copious water.
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Ingestion: Do not induce vomiting. The carboxylic acid group can cause esophageal burns if

regurgitated. Administer activated charcoal if within 1 hour of ingestion.

Handling, Storage & Stability[3][5]
Physicochemical Data Table

Property
Value
(Estimated/Observed)

Significance

Physical State Solid (Crystalline powder)
Dust explosion hazard if

micronized.

Melting Point 168–172 °C (Decomposes)
High thermal stability, but avoid

overheating.

Solubility (Water) Low to Moderate
pH dependent. Soluble in

basic buffers.

Solubility (DMSO) High (>50 mg/mL)
Preferred solvent for biological

assays.

pKa ~3.8 (Carboxylic acid) Ionized at physiological pH.

Storage Logic[3]
Temperature: Store at +4°C. While chemically stable at room temperature, cold storage

prevents slow decarboxylation or oxidation of the amine over months.

Atmosphere: Inert gas (Argon/Nitrogen) recommended. The secondary amine is susceptible

to slow oxidation.

Incompatibilities: Strong oxidizing agents (peroxides), strong bases (forms salts, generates

heat), and acid chlorides.

Thermal Decomposition
In the event of a fire, this compound decomposes to release:

Hydrogen Chloride (HCl): Corrosive gas.
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Nitrogen Oxides (NOx): Pulmonary irritants.

Carbon Monoxide (CO).

Exposure Controls & Personal Protection
Engineering Controls
Use a Class II Biosafety Cabinet or a Chemical Fume Hood when handling open powder. The

"2-methyl" steric hindrance does not guarantee lack of biological activity; treat as a potent

pharmacological agent.

PPE Selection Matrix
Respiratory: N95 (US) or P2 (EU) dust mask minimum. If handling >10g, use a half-face

respirator with organic vapor/acid gas cartridges (OV/AG).

Hand Protection:

Preferred: Nitrile Rubber (0.11 mm thickness). Breakthrough time >480 min.

Avoid: Latex (poor resistance to aromatic amines).

Eye Protection: Chemical safety goggles. Face shield if handling solutions >1M.

Toxicological Insight (E-E-A-T)
Mechanism of Action (Theorized)
Based on its structure (N-analog of Clofibric acid), this compound is likely a Peroxisome

Proliferator-Activated Receptor alpha (PPARα) agonist.

Biological Implication: Chronic exposure may lead to hepatomegaly (liver enlargement) and

peroxisome proliferation, similar to fibrate drugs.

Genotoxicity: The 4-chlorophenyl moiety raises concerns for genotoxicity, although the steric

bulk of the 2-methyl group usually reduces the formation of reactive nitrenium ions compared

to 4-chloroaniline.
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Structure-Toxicity Diagram
The following diagram maps the chemical structure to specific safety risks.

N-(4-Chlorophenyl)-2-methylalanine

4-Chloro Substituent

Secondary Amine

Carboxylic Acid

Aquatic Toxicity
(Persistent)

Halogenation

Potential
Methemoglobinemia

Metabolic Oxidation

Eye/Skin Irritation
(Acidic pH)

Proton Donor

Click to download full resolution via product page

Caption: Structure-Activity Relationship (SAR) mapping functional groups to specific

toxicological hazards.

Ecological Information
Persistence: The Carbon-Chlorine bond on the aromatic ring makes this compound resistant

to rapid biodegradation. Treat as Persistent in the environment.

Disposal: Do not flush down drains. Collect as Halogenated Organic Waste. High-

temperature incineration (>1000°C) with scrubber is required to handle HCl generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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